(E)-3-(6-Fluoropyridin-3-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(6-fluoropyridin-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C8H6FNO2/c9-7-3-1-6(5-10-7)2-4-8(11)12/h1-5H,(H,11,12)/b4-2+
• InChI Key: ACNOWAWHCBGKSC-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=NC=C1C=CC(=O)O)F
• Isomeric SMILES: C1=CC(=NC=C1/C=C/C(=O)O)F
• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol

Description

Physical And Chemical Properties Analysis

This involves understanding properties such as the compound’s melting point, boiling point, solubility, and stability. For example, boronic acids and their esters, which are similar to your compound, are only marginally stable in water.

Scientific Research Applications

Photoalignment of Liquid Crystals

Research demonstrated that derivatives of prop-2-enoates, which share structural similarities with (E)-3-(6-Fluoropyridin-3-yl)prop-2-enoic acid, are capable of promoting excellent photoalignment in nematic liquid crystals. This property is crucial for the development and optimization of liquid crystal displays (LCDs). The study highlighted how the photoalignment efficiency is influenced by the fluorine substituents and the positioning of thiophene moieties within the molecular structure, suggesting potential applications in LCD technology (Hegde et al., 2013).

Radiofluorination for Medical Imaging

Another study explored the use of fluorine-18 labeled fluoropyridines, related to the fluorinated pyridine structure in (E)-3-(6-Fluoropyridin-3-yl)prop-2-enoic acid, for Positron Emission Tomography (PET) imaging. The research provided a solution to introduce fluorine-18 into the 3-position of pyridines, enhancing the stability and potential utility of radiotracers for medical diagnostics (Carroll et al., 2007).

Synthesis of Fluorescent Probes

Fluoropyridines, akin to (E)-3-(6-Fluoropyridin-3-yl)prop-2-enoic acid, have been used in the development of novel fluorescent probes for detecting reactive oxygen species (ROS). Such probes are vital for understanding oxidative stress and its role in various diseases. The research underscores the utility of fluoropyridine derivatives in creating sensitive tools for biological and chemical studies (Setsukinai et al., 2003).

Synthesis of Fluorinated Pyridines

In another study, a novel synthetic pathway was developed for creating 4-fluoropyridines, which are structurally related to (E)-3-(6-Fluoropyridin-3-yl)prop-2-enoic acid. This research provides insights into the versatile applications of fluorinated pyridines, including their potential use in pharmaceuticals and agrochemicals (Wittmann et al., 2006).